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Compound of Interest

Compound Name: Benzyl heptanoate

Cat. No.: B1617670 Get Quote

Benzyl Heptanoate: A Physicochemical
Overview
For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical data for benzyl heptanoate, a benzyl ester of

heptanoic acid. The information is presented to support research and development activities

where this chemical compound is of interest.

Physicochemical Data
The fundamental molecular properties of benzyl heptanoate are summarized below.

Property Value Citations

Molecular Formula C₁₄H₂₀O₂ [1][2][3][4][5][6]

Molecular Weight 220.31 g/mol [2][4][5]

Alternate Molecular Weight 220.312 g/mol [1]

CAS Number 5454-21-7 [1][2][3]

Logical Relationship of Molecular Components

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1617670?utm_src=pdf-interest
https://www.benchchem.com/product/b1617670?utm_src=pdf-body
https://www.benchchem.com/product/b1617670?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.alfa-chemistry.com/product/benzyl-heptanoate-cas-5454-21-7-176121.html
https://www.chemnet.com/cas/en/5454-21-7/benzyl-heptanoate.html
https://scent.vn/en/pages/compound/benzyl-heptanoate-1169
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylmethyl-heptanoate
https://www.wikidata.org/wiki/Q63399827
https://www.alfa-chemistry.com/product/benzyl-heptanoate-cas-5454-21-7-176121.html
https://scent.vn/en/pages/compound/benzyl-heptanoate-1169
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylmethyl-heptanoate
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.alfa-chemistry.com/product/benzyl-heptanoate-cas-5454-21-7-176121.html
https://www.chemnet.com/cas/en/5454-21-7/benzyl-heptanoate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The molecular formula C₁₄H₂₀O₂ represents the composition of benzyl heptanoate, which is

formed from the esterification of heptanoic acid and benzyl alcohol. This relationship can be

visualized as follows:

Heptanoic Acid Benzyl Heptanoate
 + Benzyl Alcohol

Benzyl Alcohol

Water
 Esterification 

Click to download full resolution via product page

Caption: Esterification of Heptanoic Acid and Benzyl Alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b1617670#benzyl-heptanoate-molecular-weight-and-formula
https://www.benchchem.com/product/b1617670#benzyl-heptanoate-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1617670?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

